Cas no 88-86-8 (2,5-Dichloro-3-nitrobenzoic acid)

• Product Name: 2,5-Dichloro-3-nitrobenzoic acid
• CAS No: 88-86-8
• MF: C₇H₃Cl₂NO₄
• MW: 236.009020090103
• MDL: MFCD00014691
• CID: 34486
• PubChem ID: 24866894
• Update Time: 2024-10-26

2,5-Dichloro-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-nitrobenzoic acid
• 2,5-Dichlor-3-nitro-benzoesaeure
• 2,5-dichloro-3-nitro-benzoic acid
• 2,5-dichloro-3-nitrobezoic acid
• 3-Nitro-2,5-dichlorobenzoic acid
• Benzoic acid,2,5-dichloro-3-nitro
• Caswell No. 312
• DINOBEN
• EINECS 201-862-2
• 2,5-Dichloro-3-nitrobenzoicacid
• Tox21_300775
• SY078072
• Benzoic acid, 2,5-dichloro-3-nitro-
• LS-36886
• NCGC00248165-01
• UNII-5RXK12D272
• 2,5-Dichloro-3-nitrobenzoic acid, 98%
• C7-H3-Cl2-N-O4
• 2,5-dichlor-3-nitrobenzoesyre
• NCGC00254679-01
• FT-0610288
• 88-86-8
• CS-0119810
• EPA Pesticide Chemical Code 028101
• BRN 1976119
• C13343
• DTXCID1021372
• InChI=1/C7H3Cl2NO4/c8-3-1-4(7(11)12)6(9)5(2-3)10(13)14/h1-2H,(H,11,12
• CHEMBL2260701
• Kyselina 2,5-dichlor-3-nitrobenzoova
• AKOS005449158
• Kyselina 2,5-dichlor-3-nitrobenzoova [Czech]
• 5RXK12D272
• CAS-88-86-8
• SCHEMBL1494608
• C7H3Cl2NO4
• 2-09-00-00276 (Beilstein Handbook Reference)
• DTXSID3041372
• AC-19976
• Q27262789
• STK377468
• dinoben:2,5-dichloro-3-nitrobenzoic acid
• FS-4981
• MFCD00014691
• 2,5-Dichloro-3-nitrobenzoic acid (ACI)
• NS00039293
• DB-020042

• MDL： MFCD00014691
• Inchi： 1S/C7H3Cl2NO4/c8-3-1-4(7(11)12)6(9)5(2-3)10(13)14/h1-2H,(H,11,12)
• InChI Key： AUAXYMOBWXOEQD-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=C([N+](=O)[O-])C=C(Cl)C=1)O
• BRN： 1976119

Computed Properties

• Exact Mass: 234.94400
• Monoisotopic Mass: 234.943913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: Crystallization.
• Density: 1.7±0.1 g/cm3
• Melting Point: 216-220 °C (lit.)
• Boiling Point: 366.5±42.0 °C at 760 mmHg
• Flash Point: 175.5±27.9 °C
• Refractive Index: 1.638
• PSA: 83.12000
• LogP: 3.12300
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,5-Dichloro-3-nitrobenzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DG7875000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives